Cas no 502639-39-6 (3-Acetyl-Piperidine-1-Carboxylic Acid Benzyl Ester)

3-Acetyl-Piperidine-1-Carboxylic Acid Benzyl Ester Properties

Names and Identifiers

• Benzyl 3-acetylpiperidine-1-carboxylate
• Benzyl3-acetylpiperidine-1-carboxylate
• 3-Acetyl-piperidine-1-carboxylic acid benzyl ester
• CXRLRAPGUPJJTN-UHFFFAOYSA-N
• 1-N-CBZ-3-ACETYLPIPERIDINE
• 3852AJ
• RP29307
• EN300-6253663
• DA-35097
• 502639-39-6
• MFCD09953373
• CS-0272111
• DTXSID60693139
• J-519827
• SCHEMBL2180966
• SB37371
• AS-63933
• AKOS016013035
• CVA63939
• A12572
• +Expand

• MDL： MFCD09953373
• InChIKey： CXRLRAPGUPJJTN-UHFFFAOYSA-N
• Inchi： 1S/C15H19NO3/c1-12(17)14-8-5-9-16(10-14)15(18)19-11-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-11H2,1H3
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C(C([H])([H])[H])=O)C1([H])[H])=O

Computed Properties

• Exact Mass: 261.13649347g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 261.13649347g/mol
• Heavy Atom Count: 19
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6

Experimental Properties

• Boiling Point: 397.6±42.0 °C at 760 mmHg
• Flash Point: 132.3±23.2 °C
• Color/Form: NA
• Density: 1.2±0.1 g/cm3